Cas no 20776-67-4 (2-Amino-5-chloro-3-methylbenzoic acid)

• Product Name: 2-Amino-5-chloro-3-methylbenzoic acid
• CAS No: 20776-67-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD02358895
• CID: 51645
• PubChem ID: 11644044
• Update Time: 2025-10-23

2-Amino-5-chloro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-3-methylbenzoic acid
• 2-amino-3-methyl-5-chlorobenzoic acid
• 3-METHYL-5-CHLORO-ANTHRANILIC ACID
• 2-Amino-5-chlor-3-methyl-benzoesaeure
• 2-Amino-5-chloro-m-toluic Acid
• 5-Chloro-3-methylanthranilic Acid
• Benzoic acid,2-amino-5-chloro-3-methyl
• Benzoic acid, 2-amino-5-chloro-3-methyl-
• 2-amino-5-chloro-3-methyl-benzoic Acid
• Oprea1_371235
• Jsp004260
• 3-Methyl-5-chloroanthanilic acid
• KOPXCQUAFDWYOE-UHFFFAOYSA-N
• BCP15735
• CX1166
• TRA0085837
• RL06140
• LS11466
• 2-amino- 3-methyl-5-chlorob
• MFCD02358895
• AS-16140
• J-507926
• Z362758746
• BB 0255090
• 2-amino-3-methyl-5- chlorobenzoic acid
• 2-Amino-5-chloro-3-methyl benzoic acid
• DTXSID00469911
• A814878
• AC-038
• SY011484
• 2-Amino-5-chloro-3-methylbenzoic acid, 97%
• CS-W002940
• FT-0601294
• SCHEMBL219922
• EN300-305370
• AKOS009259852
• 2-amino- 3-methyl-5-chlorobenzoic acid
• AM20060544
• 20776-67-4
• A2399
• DTXCID00420729
• 2-Amino-5-chloro-3-methylbenzoic Acid; 2-Amino-3-methyl-5-chlorobenzoic Acid; 3-Methyl-5-chloroanthranilic Acid
• DB-005175

• MDL： MFCD02358895
• Inchi： 1S/C8H8ClNO2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： KOPXCQUAFDWYOE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: solid
• Density: 1.401
• Melting Point: 239-243 °C (lit.)
• Boiling Point: 348.4°C at 760 mmHg
• Flash Point: 164.5±27.9 °C
• Refractive Index: 1.63
• PSA: 63.32000
• LogP: 2.51000
• Sensitiveness: Sensitive to air
• Solubility: Not determined

2-Amino-5-chloro-3-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S36/37
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Amino-5-chloro-3-methylbenzoic acid

Introduction to 2-Amino-5-chloro-3-methylbenzoic acid (CAS No. 20776-67-4)

2-Amino-5-chloro-3-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 20776-67-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, characterized by its amino and chloro substituents on a benzoic acid backbone, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry.

The structural motif of 2-amino-5-chloro-3-methylbenzoic acid consists of a benzene ring substituted with an amino group at the 2-position, a chloro group at the 5-position, and a methyl group at the 3-position. This specific arrangement imparts unique electronic and steric properties, making it a valuable scaffold for the development of various bioactive molecules. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups enhances its reactivity, facilitating diverse synthetic transformations.

In recent years, 2-amino-5-chloro-3-methylbenzoic acid has been explored as a key intermediate in the synthesis of pharmacologically relevant compounds. Its derivatives have shown promise in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The benzoic acid core is particularly well-known for its role in drug design due to its stability and compatibility with biological systems.

One of the most compelling aspects of 2-amino-5-chloro-3-methylbenzoic acid is its utility in constructing heterocyclic compounds. By further functionalizing its core structure, researchers can generate complex molecules with enhanced binding affinities and selectivity. For instance, recent studies have demonstrated the incorporation of this compound into Schiff base derivatives, which exhibit notable biological activity. These derivatives have been investigated for their potential in modulating enzyme activity and inhibiting pathogenic growth.

The pharmaceutical industry has also leveraged 2-amino-5-chloro-3-methylbenzoic acid in the development of novel antibiotics. The combination of an amino group and a chloro substituent creates a reactive site that can be exploited to design molecules capable of disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Such applications are particularly relevant in the context of rising antibiotic resistance, where innovative chemical entities are urgently needed.

Moreover, 2-amino-5-chloro-3-methylbenzoic acid has found applications in materials science, particularly in the synthesis of organic semiconductors and dyes. Its aromatic structure and functional groups make it an excellent candidate for designing molecules with tunable electronic properties. These materials are increasingly important in the development of flexible electronics, solar cells, and other advanced technological applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-amino-5-chloro-3-methylbenzoic acid's reactivity and potential uses. Molecular modeling studies have provided insights into how modifications to its structure can influence its biological activity. For example, computational simulations have predicted that introducing additional hydroxyl groups could enhance its binding affinity to specific protein targets, making it a more potent therapeutic agent.

The synthesis of 2-amino-5-chloro-3-methylbenzoic acid itself is an area of active research. Researchers have developed efficient synthetic routes that minimize waste and maximize yield. These methods often involve multi-step organic transformations starting from commercially available precursors. The optimization of these synthetic pathways is crucial for scaling up production and ensuring cost-effectiveness for industrial applications.

In conclusion, 2-amino-5-chloro-3-methylbenzoic acid (CAS No. 20776-67-4) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features make it a valuable building block for drug discovery, material science, and industrial applications. As research continues to uncover new ways to utilize this molecule, its importance is likely to grow even further.